N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide

• Molecular Formula: C16H24N4O
• Molecular Weight: 288.39 g/mol
• IUPAC Name: N-[2-(diethylamino)ethyl]-2-(2-methylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C16H24N4O/c1-4-19(5-2)11-10-17-16(21)12-20-13(3)18-14-8-6-7-9-15(14)20/h6-9H,4-5,10-12H2,1-3H3,(H,17,21)
• InChI Key: VMXUYNLNOJCHFU-UHFFFAOYSA-N
• SMILES: CCN(CC)CCNC(=O)CN1C(=NC2=CC=CC=C21)C

Description

N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide, also known as DEAB, is a chemical compound that has been widely used in scientific research. DEAB is a potent inhibitor of aldehyde dehydrogenase (ALDH), an enzyme that plays a crucial role in the metabolism of many endogenous and exogenous compounds.

Mechanism of Action

The mechanism of action of N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide involves the inhibition of ALDH activity. ALDH is a family of enzymes that catalyze the oxidation of aldehydes to their corresponding acids. ALDH plays a crucial role in the metabolism of many endogenous and exogenous compounds, including drugs, toxins, and carcinogens. N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide inhibits ALDH activity by binding to its active site, thereby preventing the conversion of aldehydes to their corresponding acids.
Biochemical and Physiological Effects
N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has been shown to have a wide range of biochemical and physiological effects. Inhibition of ALDH activity by N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has been shown to increase the accumulation of toxic aldehydes, leading to oxidative stress and DNA damage. N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has also been shown to induce apoptosis in cancer cells by inhibiting ALDH activity and increasing the accumulation of toxic aldehydes.

Advantages and Limitations for Lab Experiments

N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has several advantages as a tool for scientific research. It is a potent and selective inhibitor of ALDH, making it a valuable tool for studying the role of ALDH in various biological processes. N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide is also relatively easy to synthesize and purify, making it readily available for use in lab experiments.
However, there are also some limitations to the use of N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide in lab experiments. N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide is a potent inhibitor of ALDH, and its effects on other enzymes or biological processes are not well understood. Additionally, the accumulation of toxic aldehydes caused by N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide inhibition of ALDH activity can have unintended effects on cellular processes, making it important to carefully control experimental conditions when using N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide.

Future Directions

There are several future directions for research on N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide. One area of research is the development of more potent and selective inhibitors of ALDH. Another area of research is the identification of the downstream effects of ALDH inhibition by N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide. Understanding the molecular mechanisms underlying the effects of N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide on cellular processes could lead to the development of new therapeutic strategies for diseases such as cancer. Finally, the development of new methods for the delivery of N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide to specific tissues or cells could improve its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide involves the reaction of 2-(2-methyl-1H-benzimidazol-1-yl)acetic acid with diethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product is then purified by column chromatography to obtain pure N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide. The yield of this reaction is typically around 60-70%.

Scientific Research Applications

N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has been extensively used in scientific research as a tool to study the role of ALDH in various biological processes. ALDH is involved in the metabolism of many endogenous and exogenous compounds, including drugs, toxins, and carcinogens. N-[2-(diethylamino)ethyl]-2-(2-methyl-1H-benzimidazol-1-yl)acetamide inhibits ALDH activity by binding to its active site, thereby preventing the conversion of aldehydes to their corresponding acids.